Cas no 1805887-67-5 (Ethyl 4-cyano-3-(2-oxopropyl)benzoate)

• Product Name: Ethyl 4-cyano-3-(2-oxopropyl)benzoate
• CAS No: 1805887-67-5
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 4794919
• Update Time: 2025-06-08

Ethyl 4-cyano-3-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-(2-oxopropyl)benzoate

• Inchi： 1S/C13H13NO3/c1-3-17-13(16)10-4-5-11(8-14)12(7-10)6-9(2)15/h4-5,7H,3,6H2,1-2H3
• InChI Key： OSTRUEIHKBUSEG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C(C#N)C(=C1)CC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 1.5
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 4-cyano-3-(2-oxopropyl)benzoate

Ethyl 4-cyano-3-(2-oxopropyl)benzoate (CAS No. 1805887-67-5): A Comprehensive Overview

Ethyl 4-cyano-3-(2-oxopropyl)benzoate, identified by its CAS number 1805887-67-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of benzoate derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of Ethyl 4-cyano-3-(2-oxopropyl)benzoate make it a valuable intermediate in synthetic chemistry, particularly in the preparation of more complex molecules with therapeutic relevance.

The molecular structure of Ethyl 4-cyano-3-(2-oxopropyl)benzoate consists of a benzoic acid core substituted with an ethyl ester group at the 1-position, a cyano group at the 4-position, and an acetoxypropyl group at the 3-position. This unique arrangement of functional groups imparts distinct chemical properties that make it useful in various synthetic pathways. The cyano group, for instance, is known for its ability to participate in nucleophilic addition reactions, while the ester moiety can undergo hydrolysis or transesterification, providing flexibility in molecular design.

In recent years, Ethyl 4-cyano-3-(2-oxopropyl)benzoate has been explored for its potential role in the synthesis of bioactive molecules. One notable area of research involves its use as a precursor in the development of novel pharmaceutical agents. The benzoate scaffold is a common motif in many drugs due to its ability to interact with biological targets effectively. Researchers have been particularly interested in modifying this scaffold to enhance binding affinity and reduce toxicity, making compounds like Ethyl 4-cyano-3-(2-oxopropyl)benzoate promising candidates for further investigation.

Moreover, the acetoxypropyl group in Ethyl 4-cyano-3-(2-oxopropyl)benzoate offers a site for further functionalization, enabling the creation of more intricate structures. This has led to studies exploring its utility in the synthesis of heterocyclic compounds, which are widely recognized for their pharmacological properties. The ability to introduce diverse functional groups into the benzoate core allows chemists to tailor the compound's characteristics for specific applications, such as antimicrobial or anti-inflammatory agents.

Recent advancements in synthetic methodologies have also highlighted the importance of Ethyl 4-cyano-3-(2-oxopropyl)benzoate in industrial applications. For instance, catalytic processes have been developed to efficiently convert this compound into other valuable intermediates with minimal waste. Such innovations align with the growing emphasis on sustainable chemistry practices, where maximizing yield and minimizing environmental impact are paramount. The compound's versatility makes it an attractive choice for researchers aiming to develop greener synthetic routes.

The pharmaceutical industry has shown particular interest in Ethyl 4-cyano-3-(2-oxopropyl)benzoate due to its potential as a building block for drug candidates. Studies have demonstrated its role in generating novel molecules with improved pharmacokinetic profiles. For example, derivatives of this compound have been investigated for their effects on enzyme inhibition and receptor binding. These findings underscore the importance of benzoate derivatives in medicinal chemistry and highlight Ethyl 4-cyano-3-(2-oxopropyl)benzoate as a key component in such research efforts.

In addition to its pharmaceutical applications, Ethyl 4-cyano-3-(2-oxopropyl)benzoate has found utility in materials science. Its unique structural features make it suitable for use as a monomer or intermediate in polymer synthesis. Researchers have explored its incorporation into various polymers to enhance material properties such as thermal stability and mechanical strength. This interdisciplinary approach demonstrates the broad applicability of this compound beyond traditional chemical synthesis.

The chemical reactivity of Ethyl 4-cyano-3-(2-oxopropyl)benzoate is another area that has attracted significant attention. The presence of multiple functional groups allows for diverse transformations, making it a versatile tool in organic synthesis. For instance, the cyano group can be reduced to an amine or converted into a carboxylic acid via hydrolysis. Similarly, the ester moiety can be modified through various reactions, including hydrogenation or oxidation. These reactions provide chemists with numerous options for tailoring the compound's structure and function.

Future research directions for Ethyl 4-cyano-3-(2-oxopropyl)benzoate may include exploring its role in drug discovery and development further. With advancements in computational chemistry and high-throughput screening techniques, there is potential to identify new therapeutic applications more efficiently. Additionally, investigating its interactions with biological targets could lead to the discovery of novel mechanisms of action for existing drugs or entirely new treatments.

The compound's significance extends beyond academic research; it also holds promise for industrial applications where cost-effective and scalable synthesis methods are crucial. Collaborative efforts between academia and industry could accelerate the development of processes that utilize Ethyl 4-cyano-3-(2-oxopropyl)benzoate as a key intermediate. Such partnerships are essential for translating laboratory discoveries into commercially viable products that meet societal needs.

In conclusion, Ethyl 4-cyano-3-(2-oxopropyl)benzoate (CAS No. 1805887-67-5) is a multifaceted compound with broad applications across organic chemistry, pharmaceuticals, and materials science. Its unique structural features and chemical reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in addressing global challenges through innovative chemical solutions.